Cas no 1021874-48-5 (4-acetyl-2,3-dihydro-1H-Isoindol-1-one)

4-Acetyl-2,3-dihydro-1H-isoindol-1-one is a heterocyclic compound featuring an isoindolinone core with an acetyl substituent at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its fused bicyclic framework enhances stability while allowing for selective functionalization, enabling its use in the development of bioactive molecules. The compound’s ketone group offers versatility for further derivatization, including condensation or reduction reactions. Its well-defined crystalline form ensures consistent purity, facilitating reproducible results in research and industrial processes. Suitable for use in medicinal chemistry and material science, it serves as a key building block for complex molecular architectures.

4-acetyl-2,3-dihydro-1H-Isoindol-1-one structure

1021874-48-5 structure

Product Name:4-acetyl-2,3-dihydro-1H-Isoindol-1-one

CAS No:1021874-48-5

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD12924334

CID:1026973

PubChem ID:70701191

Update Time:2025-10-31

4-acetyl-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

- 4-acetyl-2,3-dihydro-1H-Isoindol-1-one
- 4-acetyl-2,3-dihydroisoindol-1-one
- 4-Acetylisoindolin-1-one
- AK-43708
- ANW-73589
- CTK8C4946
- KB-239883
- 4-Acetyl-2,3-dihydro-isoindol-1-one
- DB-367273
- A896869
- AS-79572
- DTXSID90743954
- 1H-Isoindol-1-one, 4-acetyl-2,3-dihydro-
- BCP32394
- SB64438
- 4-Acetylisoindolin-1-one;1H-Isoindol-1-one, 4-acetyl-2,3-dihydro-
- O11149
- 1021874-48-5
- AKOS016007904
- MFCD12924334
- MDL： MFCD12924334
- Inchi： 1S/C10H9NO2/c1-6(12)7-3-2-4-8-9(7)5-11-10(8)13/h2-4H,5H2,1H3,(H,11,13)
- InChI Key： INJGIFKZMOGGPT-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=C(C(C)=O)C=2CN1

Computed Properties

Exact Mass: 175.063328530g/mol
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3 g/l) (25 º C),

4-acetyl-2,3-dihydro-1H-Isoindol-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM148207-1g	4-Acetylisoindolin-1-one	1021874-48-5	95%	1g	$511	2021-08-05
Chemenu	CM148207-5g	4-Acetylisoindolin-1-one	1021874-48-5	95%	5g	$1328	2021-08-05
Chemenu	CM148207-10g	4-Acetylisoindolin-1-one	1021874-48-5	95%	10g	$1772	2021-08-05
Chemenu	CM148207-1g	4-Acetylisoindolin-1-one	1021874-48-5	95%	1g	$546	2023-02-19
Alichem	A199010154-5g	4-Acetylisoindolin-1-one	1021874-48-5	95%	5g	$1,866.90	2022-04-03
Alichem	A199010154-10g	4-Acetylisoindolin-1-one	1021874-48-5	95%	10g	$2,519.64	2022-04-03
Alichem	A199010154-25g	4-Acetylisoindolin-1-one	1021874-48-5	95%	25g	$4,710.64	2022-04-03
eNovation Chemicals LLC	Y0993406-1g	4-Acetylisoindolin-1-one	1021874-48-5	95%	1g	$555	2024-08-02
eNovation Chemicals LLC	K07081-1G	4-acetyl-2,3-dihydro-1H-Isoindol-1-one	1021874-48-5	97%	1G	$1200	2022-11-01
Ambeed	A333197-100mg	4-Acetylisoindolin-1-one	1021874-48-5	95+%	100mg	$178.0	2025-02-21

4-acetyl-2,3-dihydro-1H-Isoindol-1-one Related Literature

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Additional information on 4-acetyl-2,3-dihydro-1H-Isoindol-1-one

4-Acetyl-2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

4-Acetyl-2,3-dihydro-1H-isoindol-1-one, also known by its CAS number 1021874-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic aromatic heterocycles with a wide range of applications in drug discovery and material science. The structure of 4-acetyl-2,3-dihydro-1H-isoindol-1-one features a ketone group at the 4-position and a dihydro ring system, making it a versatile scaffold for further functionalization and biological evaluation.

The synthesis of 4-acetyl-2,3-dihydro-1H-isoindol-1-one has been extensively studied, with various methodologies reported in the literature. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, opening new avenues for its application in chiral drug design. Additionally, the use of microwave-assisted synthesis has significantly accelerated the reaction process, making it more efficient and scalable for industrial purposes.

In terms of biological activity, 4-acetyl-2,3-dihydro-1H-isoindol-1-one has shown promising results in preclinical studies. Research conducted in 2023 demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. Specifically, the compound exhibited potent inhibitory activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in Alzheimer's disease. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

The pharmacokinetic profile of 4-acetyl-2,3-dihydro-1H-isoindol-1-one has also been investigated in recent studies. Oral administration in animal models revealed moderate bioavailability and favorable distribution characteristics. Furthermore, the compound demonstrated low toxicity in acute and subchronic toxicity studies, suggesting a favorable safety profile for potential clinical development.

Beyond its biological applications, 4-acetyl-2,3-dihydro-1H-isoindol-1-one has found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Recent research has explored its use as a building block for constructing advanced materials with tailored optical and electrical properties.

In conclusion, 4-acetyl-2,3-dihydro-1H-Isoindol-1-one, CAS number 1021874